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Compound of Interest

Compound Name: Ethyl phenylpropiolate

Cat. No.: B1208040

This document provides a comprehensive overview of the key physical properties of ethyl
phenylpropiolate, a crucial intermediate in various fields of chemical synthesis, including
pharmaceuticals, agrochemicals, and dyestuffs. This guide is intended for researchers,
scientists, and professionals in drug development who require accurate and reliable data for
their work.

Core Physical Properties

Ethyl phenylpropiolate is typically a clear, pale yellow to yellow liquid.[1][2][3][4][5][6] A
summary of its key physical and chemical properties is presented below.
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© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1208040?utm_src=pdf-interest
https://www.benchchem.com/product/b1208040?utm_src=pdf-body
https://www.benchchem.com/product/b1208040?utm_src=pdf-body
https://www.benchchem.com/product/b1208040?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propynoic-acid_-3-phenyl-_-ethyl-ester
https://pim-resources.coleparmer.com/sds/36769.pdf
https://www.chemicalbook.com/price-india/ETHYL-PHENYLPROPIOLATE.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3442467.htm
https://www.fishersci.com/store/msds?partNumber=AAL00603&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.thermofisher.com/order/catalog/product/L00603.14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

Molecular Formula C11H1002 [L1031161[7]

Molecular Weight 174.20 g/mol [1][8]

Boiling Point 2270 C ATBOMMIG ppayspsyg
(decomposes)

103 °C at 0.3 mmHg [10]

92 °C at 8 mmHg [°]

Density 1.055 g/mL at 25 °C 3114181191

1.050 g/mL (5]

Refractive Index 1.552 at 20 °C [31[81I9]

1.5500-1.5540 at 20 °C [6]

Flash Point >110 °C [3][5]

Solubility Insoluble in water [31[4]

Appearance Clear, colorless to yellow liquid  [1][2][3][4]1[5][6]

Storage Recommended storage at 2- GEl]

8°C

Experimental Protocols

The following sections detail the standard methodologies for determining the boiling point and
density of a liquid compound like ethyl phenylpropiolate.

Determination of Boiling Point

The boiling point of ethyl phenylpropiolate is determined using a distillation apparatus.
Apparatus:

¢ A round-bottom flask
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A distillation head with a condenser

A thermometer

A heating mantle

Boiling chips

Procedure:

The round-bottom flask is filled to approximately two-thirds of its volume with ethyl
phenylpropiolate, and a few boiling chips are added to ensure smooth boiling.

e The flask is connected to the distillation head, which is fitted with a condenser and a
thermometer. The thermometer bulb should be positioned just below the side arm of the
distillation head to accurately measure the temperature of the vapor.

o Cooling water is circulated through the condenser.
e The heating mantle is turned on, and the liquid is heated to its boiling point.

o The temperature is recorded when the liquid is boiling steadily and the vapor condensate is
dripping from the thermometer bulb at a constant rate. This temperature is the boiling point of
the liquid. For substances that decompose at their atmospheric boiling point, the
determination is performed under reduced pressure (vacuum distillation).

Determination of Density

The density of ethyl phenylpropiolate can be accurately measured using a pycnometer.
Apparatus:

o A pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e An analytical balance

e A constant temperature water bath
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Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an
analytical balance.

e The pycnometer is filled with distilled water and placed in a constant temperature water bath
until it reaches thermal equilibrium (e.g., at 25 °C). The volume of the pycnometer is then
determined by measuring the mass of the water.

e The pycnometer is emptied, dried, and then filled with ethyl phenylpropiolate.

e The filled pycnometer is again placed in the constant temperature water bath to reach
thermal equilibrium.

e The mass of the pycnometer filled with the sample is measured.

o The density of the ethyl phenylpropiolate is calculated by dividing the mass of the sample
by the volume of the pycnometer.

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the physical property determination of
a chemical compound.
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Workflow for Physical Property Determination
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Caption: Workflow for the determination of physical properties of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylpropiolate-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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